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Cat. No.: B044798

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Aminoindan is a crucial chemical intermediate with significant applications in the synthesis
of various organic compounds, including pharmacologically active molecules. This guide
provides a comprehensive overview of its chemical properties, synthesis, and spectral
characterization. While 5-Aminoindan itself is not directly implicated in specific signaling
pathways, its derivatives have been shown to interact with key monoamine transporters. This
document details these interactions and presents a putative signaling pathway to illustrate the
potential biological relevance of this class of compounds. All quantitative data is presented in
structured tables, and a detailed experimental protocol for its synthesis is provided.

Chemical and Physical Properties

5-Aminoindan, also known as 5-indanamine, is a solid organic compound.[1] Its core structure
consists of a benzene ring fused to a five-membered ring, with an amino group substituted on
the aromatic ring.

Table 1: Physicochemical Properties of 5-Aminoindan
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Property Value Reference

Molecular Formula CoH11N [1112][3]

Molecular Weight 133.19 g/mol [1][3]
Brown crystalline mass or

Appearance white to light yellow/orange [4]
powder/lump

Melting Point 34-36 °C [1][2]114]

Boiling Point 247-249 °C at 745 mmHg [1][2]14]

Flash Point 113 °C (closed cup) [1]

Solubility Slightly soluble in water. [2]

CAS Number 24425-40-9 [1][2]
LEWZOBYWGWKNCK-

InChl Key [1][3]
UHFFFAOYSA-N

SMILES Nclccc2CCCc2cl [1]

Synthesis and Purification

The synthesis of 5-Aminoindan can be achieved through the reduction of 5-nitroindene.

Experimental Protocol: Synthesis of 5-Aminoindan from

5-Nitroindene

This protocol describes a general method for the laboratory-scale synthesis of 5-Aminoindan.

Materials:

e 5-pitroindene

o Ethyl acetate (EtOAC)

e 10% Palladium on carbon (Pd/C)
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e Hydrogen gas (H2)

¢ Anhydrous sodium sulfate (Naz2S0a)
o Petroleum ether

Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve 5-nitroindene (0.5 mmol) in ethyl
acetate (20 mL).

o Catalyst Addition: To this solution, add 10% Pd/C (catalyst dosage of 20% by mass of the 5-
nitroindene).[4]

» Hydrogenation: Stir the mixture overnight at room temperature under a hydrogen
atmosphere.[4]

o Work-up:

o Once the reaction is complete, remove the insoluble catalyst by filtration and wash it with
ethyl acetate.

o Combine the filtrates and concentrate them to dryness under reduced pressure to yield the
crude product as a brown oil.[4]

 Purification:
o Purify the crude product by distillation.

o Further crystallization from petroleum ether can be performed to obtain a purified brown
crystalline mass.[4]

Spectroscopic Data

The structural confirmation of 5-Aminoindan is typically achieved through various
spectroscopic techniques.

Table 2: Spectroscopic Data for 5-Aminoindan
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. Key Features and
Technique . Reference
Observations

Spectral data is available for 5-
1H NMR o [5]
Aminoindan.

Spectral data is available for 5-
13C NMR o [6]
Aminoindan.

A gas-phase IR spectrum is
Infrared (IR) Spectroscopy available from the NIST/EPA [31[7]

Gas-Phase Infrared Database.

Electron ionization mass
Mass Spectrometry (MS) ] ] [8]
spectrometry data is available.

Biological Activity and Signaling Pathways

While 5-Aminoindan is primarily used as a chemical intermediate, its derivatives have been
shown to possess significant pharmacological activity, particularly as monoamine transporter
inhibitors. Compounds like 5-iodo-2-aminoindan (5-1Al) and 5,6-methylenedioxy-2-aminoindane
(MDAI) interact with serotonin (SERT), norepinephrine (NET), and dopamine (DAT)
transporters.[1][9]

The interaction of these aminoindan derivatives with monoamine transporters suggests a
potential mechanism of action involving the modulation of neurotransmitter levels in the
synaptic cleft. This can lead to various psychoactive effects.
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Putative Signaling Pathway for 5-Aminoindan Derivatives
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Caption: Interaction of 5-Aminoindan derivatives with monoamine transporters.

Experimental Workflow for Assessing Biological Activity
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The following workflow outlines a general procedure for evaluating the interaction of 5-
Aminoindan derivatives with monoamine transporters.

Workflow for Assessing Monoamine Transporter Interaction
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Culture cells expressing
monoamine transporters
(e.g., HEK293)

Monoamine Uptake
Inhibition Assay

Data Analysis
(IC50 determination)

Determine potency and
selectivity of the derivative

Click to download full resolution via product page

Caption: Experimental workflow for biological activity assessment.

Safety and Handling
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5-Aminoindan is classified as harmful if swallowed, in contact with skin, or if inhaled.[10] It is
essential to handle this compound with appropriate personal protective equipment, including

gloves, eye protection, and a dust mask.[1] It should be stored in a cool, well-ventilated area

away from incompatible materials such as strong oxidizing agents and acids.[8]

Conclusion

5-Aminoindan is a valuable building block in organic synthesis. This guide has provided a
detailed overview of its chemical properties, a general synthesis protocol, and an introduction
to the pharmacological context of its derivatives. The provided information on its biological
activities, particularly the interaction of its derivatives with monoamine transporters, highlights
the potential for this chemical scaffold in the development of new psychoactive substances and
other therapeutic agents. Further research into the structure-activity relationships of 5-
Aminoindan derivatives could lead to the discovery of novel compounds with tailored
pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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